Cas no 330793-28-7 (1-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazol-2-amine)

• Product Name: 1-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazol-2-amine
• CAS No: 330793-28-7
• MF: C₂₀H₂₄BN₃O₂
• MW: 349.234464645386
• CID: 1040130
• PubChem ID: 22347251
• Update Time: 2025-04-20

1-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzo[d]imidazol-2-amine
• AK-88142
• ANW-67513
• CTK8C1962
• FT-0689671
• KB-219532
• SureCN6434597
• GWPOQOGVTMDQKL-UHFFFAOYSA-N
• 1-Methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-benzimidazol-2-amine
• SCHEMBL6434597
• 1-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzimidazol-2-amine
• DTXSID30625088
• 330793-28-7
• N2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-methyl-1H-benzo[d]imidazol-2-amine
• DB-093057
• 1-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzodimidazol-2-amine

• MDL： MFCD17392868
• Inchi： 1S/C20H24BN3O2/c1-19(2)20(3,4)26-21(25-19)14-10-12-15(13-11-14)22-18-23-16-8-6-7-9-17(16)24(18)5/h6-13H,1-5H3,(H,22,23)
• InChI Key： GWPOQOGVTMDQKL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC2=NC3C=CC=CC=3N2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 349.1961572g/mol
• Monoisotopic Mass: 349.1961572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3Ų